![molecular formula C11H9FN2O2 B1491752 3-(3-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid CAS No. 1245037-32-4](/img/structure/B1491752.png)
3-(3-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
Overview
Description
The compound “3-(3-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid” belongs to the class of organic compounds known as pyrazoles . Pyrazoles are compounds containing a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms. The presence of the fluorophenyl group and the carboxylic acid group could potentially give this compound unique properties, but without specific studies on this compound, it’s hard to say for certain .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a pyrazole ring, a 3-fluorophenyl group, and a carboxylic acid group . The exact arrangement of these groups would depend on the specifics of the synthesis .Scientific Research Applications
Synthesis Techniques
Researchers have developed various synthetic methods for creating pyrazole compounds, which are structurally related to 3-(3-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid. For instance, the synthesis of N-substituted pyrazolines through the condensation of chalcones with hydrazine hydrate, demonstrating a versatile approach to generating pyrazole derivatives with potential chemical and pharmaceutical applications (Loh et al., 2013).
Crystal Structure Characterization
Crystallographic studies offer insights into the molecular structure of pyrazole derivatives. These studies provide critical information on molecular conformations and interactions, aiding in the understanding of the chemical and biological properties of these compounds. An example includes the determination of the crystal structures of several N-substituted pyrazolines, which could help in the design of new compounds with enhanced activity (Loh et al., 2013).
Potential Biological Activities
Some pyrazole derivatives exhibit significant biological activities, such as antimicrobial effects. The synthesis and antibacterial screening of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acids highlight the potential of pyrazole compounds in developing new antibacterial agents (Maqbool et al., 2014). Furthermore, the synthesis of pyrazole derivatives containing 5-fluorouracil and their insecticidal evaluation against Culex pipiens and Musca domestica suggest applications in pest control (Chen et al., 2014).
properties
IUPAC Name |
5-(3-fluorophenyl)-2-methylpyrazole-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9FN2O2/c1-14-10(11(15)16)6-9(13-14)7-3-2-4-8(12)5-7/h2-6H,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAXYUZPONNQGQG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CC(=CC=C2)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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